Cas no 26098-55-5 (Nylon 6/12)

Nylon 6/12 is a semicrystalline polyamide copolymer synthesized from hexamethylenediamine and a blend of adipic and dodecanedioic acids. It exhibits lower moisture absorption compared to Nylon 6 or 6/6, enhancing dimensional stability in humid environments. The material retains mechanical strength and rigidity while offering improved chemical resistance to oils, fuels, and hydraulic fluids. Its balanced properties include good abrasion resistance, thermal stability up to 120°C (248°F), and ease of processing via injection molding or extrusion. Common applications include automotive components, electrical connectors, and industrial parts requiring reduced water uptake. The 6/12 ratio optimizes cost-performance by balancing monomer content.

Nylon 6/12 structure

Product Name:Nylon 6/12

CAS No:26098-55-5

MF:C₁₈H₃₈N₂O₄

MW:346.50532579422

CID:1067055

PubChem ID:83216

Update Time:2025-06-07

Nylon 6/12 Chemical and Physical Properties

Names and Identifiers

- Dodecanedioic acid - 1,6-hexanediamine (1:1)
- 12,NYLON POLYMER KIT, POLYMER SAMPLE KIT
- Nylon 6
- DTXSID8027743
- EC 236-143-2
- NS00078130
- EINECS 236-143-2
- 26098-55-5
- 13188-60-8
- Nylon 6/12
- AKOS015892827
- hexamethylene diamine dodecanedioic acid
- nylon 6-12 salt
- dodecanedioic acid - hexane-1,6-diamine (1:1)
- Dodecanedioic acid, compound with hexane-1,6-diamine (1:1)
- SCHEMBL472263
- dodecanedioic acid;hexane-1,6-diamine
- DTXCID507743
- Inchi： 1S/C12H22O4.C6H16N2/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16;7-5-3-1-2-4-6-8/h1-10H2,(H,13,14)(H,15,16);1-8H2
- InChI Key： ZMUCVNSKULGPQG-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCCCCC(=O)O)=O.NCCCCCCN

Computed Properties

Exact Mass: 346.28315770g/mol
Monoisotopic Mass: 346.28315770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 16
Complexity: 211
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 127Å²

Experimental Properties

Density: 1.3 g/mL at 25 °C(lit.)
Melting Point: 218 °C(lit.)
Solubility: strong proton donor solvents, acetic acid and phenols: soluble

Nylon 6/12 Security Information

WGK Germany：3

Nylon 6/12 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N875020-25g	Nylon 6/12	26098-55-5	pellets,particle size:2 mm	25g	￥436.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N875020-100g	Nylon 6/12	26098-55-5	pellets,particle size:2 mm	100g	￥1,486.00	2022-09-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	181145-250G	Nylon 6/12	26098-55-5		250g	¥1526.79	2023-12-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01200-250g	Nylon 6/12	26098-55-5	-	250g	¥1808.0	2024-07-19
Aaron	AR00BK4E-100g	Nylon 6/12	26098-55-5		100g	$198.00	2025-02-12
Aaron	AR00BK4E-25g	Nylon 6/12	26098-55-5		25g	$62.00	2025-02-12
1PlusChem	1P00BJW2-25g	NYLON 6/12	26098-55-5		25g	$83.00	2023-12-18